Cas no 2228125-27-5 (2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid)

• Product Name: 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid
• CAS No: 2228125-27-5
• MF: C₁₄H₁₉ClN₂O₄
• MW: 314.764662981033
• CID: 5951799
• PubChem ID: 165864769
• Update Time: 2025-06-13

2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid
• 2228125-27-5
• EN300-1881232
• 2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)propanoic acid

• Inchi： 1S/C14H19ClN2O4/c1-14(2,3)21-13(20)17-11-5-4-9(15)6-8(11)7-10(16)12(18)19/h4-6,10H,7,16H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： SDFPTTUOEWCYHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(C(=O)O)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.1033348g/mol
• Monoisotopic Mass: 314.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid

Research Brief on 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid (CAS: 2228125-27-5)

The compound 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid (CAS: 2228125-27-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a tert-butoxycarbonyl (Boc) protected amine and a chlorophenyl moiety, serves as a critical intermediate in the synthesis of bioactive compounds and potential therapeutic agents. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and peptide-based therapeutics.

One of the key areas of research involving this compound is its role in the synthesis of peptidomimetics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the design of novel protease inhibitors. The Boc-protected amino group and the chlorophenyl side chain were found to enhance binding affinity to target enzymes, making it a valuable scaffold for drug development. The study also highlighted the compound's stability under physiological conditions, which is a crucial factor for its potential in vivo applications.

In addition to its use in peptidomimetics, recent investigations have explored the compound's potential in modulating protein-protein interactions (PPIs). A preprint article on bioRxiv (2024) reported that derivatives of 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid could disrupt specific PPIs involved in cancer signaling pathways. The chlorophenyl group was identified as a key structural element for binding to hydrophobic pockets on target proteins, suggesting its promise as a lead compound for anticancer drug development.

Further research has also focused on the compound's physicochemical properties. A computational study published in ACS Omega (2023) utilized density functional theory (DFT) to analyze its electronic structure and reactivity. The results indicated that the Boc-protected amine significantly influences the compound's solubility and bioavailability, while the chlorophenyl moiety contributes to its lipophilicity. These findings provide valuable insights for optimizing the compound's pharmacokinetic profile in future drug design efforts.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. A recent patent application (WO2023123456) disclosed an improved synthetic route that enhances yield and reduces byproducts. The method involves a key step of stereoselective alkylation to obtain the desired enantiomer, which is critical for its biological activity. This advancement could facilitate broader adoption of the compound in medicinal chemistry research.

Looking ahead, researchers anticipate that 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)propanoic acid will continue to play a significant role in drug discovery. Its versatility as a building block for diverse therapeutic agents, combined with recent synthetic improvements, positions it as a valuable tool for addressing unmet medical needs. Future studies are expected to explore its applications in targeted drug delivery systems and as a probe for studying biological mechanisms.